Cas no 1955548-25-0 (1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl)-)

1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl)-, is a heterocyclic compound featuring a 1,2,4-oxadiazole core with a trifluoromethyl substituent and a methoxymethyl-functionalized phenyl extension. This structure imparts notable chemical stability and reactivity, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic resistance, while the oxadiazole moiety contributes to its potential as a bioisostere for carboxylic acids or amides. Its rigid aromatic framework allows for precise molecular interactions, suggesting utility in drug design, particularly for targeting enzymes or receptors. The compound’s synthetic versatility further supports its use in developing novel bioactive molecules.
1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl)- structure
1955548-25-0 structure
Product Name:1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl)-
CAS No:1955548-25-0
MF:C13H9F3N4O3
MW:326.230772733688
CID:5211797
Update Time:2025-06-10

1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl)-
    • Inchi: 1S/C13H9F3N4O3/c1-21-6-9-17-11(22-19-9)8-4-2-7(3-5-8)10-18-12(23-20-10)13(14,15)16/h2-5H,6H2,1H3
    • InChI Key: WGJJUVDODNHYGC-UHFFFAOYSA-N
    • SMILES: O1C(C(F)(F)F)=NC(C2=CC=C(C3ON=C(COC)N=3)C=C2)=N1

1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-246354-1.0g
3-(methoxymethyl)-5-{4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl}-1,2,4-oxadiazole
1955548-25-0
1.0g
$0.0 2023-02-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01001679-1g
3-(Methoxymethyl)-5-{4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl}-1,2,4-oxadiazole
1955548-25-0 95%
1g
¥10990.0 2023-03-12

Additional information on 1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl)-

Introduction to 1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1955548-25-0, identified as 1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl), represents a fascinating class of heterocyclic compounds that have garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the 1,2,4-oxadiazole family, a scaffold renowned for its structural versatility and biological activity. The presence of multiple functional groups, including a trifluoromethyl substituent and a methoxymethyl moiety, enhances its potential as a pharmacophore in drug discovery.

1,2,4-Oxadiazoles are heterocyclic compounds characterized by a three-membered ring containing one oxygen atom and two nitrogen atoms. These structures exhibit remarkable stability and are widely recognized for their role in various biological processes. The specific derivative mentioned here, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl), incorporates a phenyl ring linked to the oxadiazole core through an amide bond. This configuration introduces additional opportunities for interaction with biological targets, making it a promising candidate for further investigation.

The trifluoromethyl group is a key feature of this compound, as it is known to modulate the electronic properties of molecules and enhance binding affinity to biological receptors. In drug design, trifluoromethyl groups are often incorporated to improve metabolic stability and lipophilicity. The methoxymethyl group further contributes to the complexity of this molecule by introducing an alkoxyalkyl moiety, which can influence both solubility and reactivity. These structural elements collectively make 1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl) a compelling subject for research in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents based on 1,2,4-oxadiazole derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have highlighted the potential of oxadiazole-containing compounds as inhibitors of enzymes involved in inflammatory pathways. The specific derivative under discussion may exhibit similar properties due to its structural similarity to known bioactive molecules. Furthermore, the phenyl ring attached to the oxadiazole core can serve as a platform for further derivatization, allowing researchers to fine-tune its biological activity.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Research has shown that certain 1,2,4-oxadiazole derivatives can modulate neurotransmitter systems by interacting with specific receptors or ion channels. The presence of both trifluoromethyl and methoxymethyl groups may enhance its ability to cross the blood-brain barrier and exert therapeutic effects on central nervous system targets. This opens up new avenues for developing treatments for conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been instrumental in building the desired framework. Additionally, computational methods can aid in predicting the optimal synthetic route by simulating reaction mechanisms and predicting intermediate stability.

Once synthesized, the compound can be subjected to rigorous biochemical testing to evaluate its potency and selectivity against various biological targets。 High-throughput screening (HTS) techniques are particularly useful in this regard, allowing researchers to rapidly test thousands of compounds for activity against a wide range of enzymes and receptors. If initial results are promising, further characterization using X-ray crystallography or NMR spectroscopy can provide insights into how the molecule interacts with its target。

The development of novel drug candidates is not only about identifying active molecules but also about understanding their mechanism of action. In the case of 1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl), researchers may investigate whether it acts as an agonist or antagonist at specific receptors。 Additionally, studying how it affects downstream signaling pathways can provide valuable information for optimizing its therapeutic profile。

Environmental considerations also play a crucial role in drug development。 The use of fluorinated compounds like those containing a trifluoromethyl group has been debated due to their potential persistence in the environment。 However, when designed responsibly, such compounds can offer significant therapeutic benefits while minimizing ecological impact。 Researchers must balance these factors when evaluating the overall utility of new drug candidates。

In conclusion, 1,2,4-Oxadiazole, 3-[4-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]phenyl]-5-(trifluoromethyl) (CAS no:1955548-25-0) is a structurally complex and biologically relevant molecule with potential applications in pharmaceutical research。 Its unique combination of functional groups makes it an attractive candidate for further exploration, particularly in areas such as neurological disorders and anti-inflammatory therapies。 As synthetic chemistry continues to evolve, more sophisticated derivatives like this one will become accessible, paving the way for innovative treatments.

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